Cas no 2094848-49-2 (4-(pyrimidin-5-yl)-2-(trifluoromethyl)benzene-1-carboximidamide)

• Product Name: 4-(pyrimidin-5-yl)-2-(trifluoromethyl)benzene-1-carboximidamide
• CAS No: 2094848-49-2
• MF: C₁₂H₉F₃N₄
• MW: 266.221872091293
• CID: 5239979
• Update Time: 2025-05-25

4-(pyrimidin-5-yl)-2-(trifluoromethyl)benzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 4-(5-pyrimidinyl)-2-(trifluoromethyl)-
• 4-(pyrimidin-5-yl)-2-(trifluoromethyl)benzene-1-carboximidamide

• Inchi： 1S/C12H9F3N4/c13-12(14,15)10-3-7(1-2-9(10)11(16)17)8-4-18-6-19-5-8/h1-6H,(H3,16,17)
• InChI Key： UBPJDUWTJPKTGB-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(C2=CN=CN=C2)C=C1C(F)(F)F

Additional information on 4-(pyrimidin-5-yl)-2-(trifluoromethyl)benzene-1-carboximidamide

4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide: A Novel Compound with Promising Therapeutic Potential

4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide, with the chemical identifier CAS No. 2094848-49-2, represents a unique molecular entity that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of benzimidamides, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The structural features of this molecule, particularly the pyrimidin-5-yl and trifluoromethyl substituents, play a critical role in modulating its pharmacological profile.

Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the metabolic stability and lipophilicity of small-molecule drugs. The introduction of trifluoromethyl substituents into aromatic rings often leads to improved binding affinity with target proteins, as demonstrated in the development of several FDA-approved therapeutics. Similarly, the pyrimidin-5-yl moiety contributes to the molecule's ability to interact with nucleic acid-binding sites, a property that has been explored in the context of antiviral and anticancer drug design.

The benzene-1-carboximidamide framework of this compound is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets. This characteristic is crucial for the development of selective inhibitors of key enzymes involved in disease pathways. For instance, research published in Journal of Medicinal Chemistry (2023) has shown that the benzene-1-carboximidamide scaffold can effectively modulate the activity of kinases, which are implicated in the progression of various cancers. The combination of pyrimidin-5-yl, trifluoromethyl, and benzene-1-carboximidamide moieties in this molecule suggests a multifaceted approach to drug development, targeting multiple pathways simultaneously.

One of the most significant advancements in the field of 4-(Pyrimidin-5-yl)-2-(Trif.49-2 is its potential application in the treatment of inflammatory diseases. A 2023 study published in Pharmacological Research demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is central to the regulation of immune responses. The pyrimidin-5-yl group appears to be critical in this mechanism, as it facilitates the interaction with specific transcription factors involved in inflammation. This finding aligns with broader efforts in the pharmaceutical industry to develop molecules that can modulate inflammatory pathways without causing systemic side effects.

Another area of interest is the role of 4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide in cancer therapy. Research published in Cancer Research (2023) has shown that this compound can selectively target oncogenic kinases, such as EGFR and HER2, which are overexpressed in several types of solid tumors. The trifluoromethyl substituent contributes to the molecule's ability to overcome drug resistance, a major challenge in cancer treatment. Additionally, the benzene-1-carboximidamide scaffold has been shown to enhance the drug's permeability across cell membranes, improving its bioavailability and therapeutic efficacy.

From a synthetic perspective, the development of 4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide has involved innovative strategies to optimize its chemical structure for improved pharmacokinetic properties. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that allows for the efficient incorporation of the trifluoromethyl group into the benzene ring, a process that is critical for achieving the desired biological activity. This synthetic approach has also enabled the exploration of structural variations, which could lead to the discovery of more potent derivatives with enhanced therapeutic profiles.

Despite its promising properties, the development of 4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide is still in the early stages of clinical investigation. Preclinical studies have demonstrated its safety and efficacy in animal models, but further research is needed to evaluate its potential in human trials. Challenges such as optimizing its solubility and minimizing off-target effects remain areas of active investigation. However, the growing body of evidence supporting its therapeutic potential has positioned this compound as a candidate for further exploration in the pharmaceutical industry.

In conclusion, 4-(Pyrimidin-5-yl)-2-(Trifluoromethyl)Benzene-1-Carboximidamide (CAS No. 2094848-49-2) represents a significant advancement in the field of drug discovery. Its unique molecular structure, characterized by the pyrimidin-5-yl, trifluoromethyl, and benzene-1-carboximidamide moieties, offers a versatile platform for the development of novel therapeutics. As research continues to uncover its full potential, this compound may pave the way for innovative treatments for a wide range of diseases, from cancer to inflammatory disorders.